molecular formula C7H5BrClNO2 B6205270 methyl 3-bromo-5-chloropyridine-4-carboxylate CAS No. 1214361-19-9

methyl 3-bromo-5-chloropyridine-4-carboxylate

Cat. No. B6205270
CAS RN: 1214361-19-9
M. Wt: 250.5
InChI Key:
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Description

“Methyl 3-bromo-5-chloropyridine-4-carboxylate” is a chemical compound with the molecular formula C7H5BrClNO2 . It is a solid substance with a molecular weight of 250.48 . The compound is stored at a temperature of 2-8°C .


Molecular Structure Analysis

The InChI code for “methyl 3-bromo-5-chloropyridine-4-carboxylate” is 1S/C7H5BrClNO2/c1-12-7(11)6-5(8)2-4(9)3-10-6/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

“Methyl 3-bromo-5-chloropyridine-4-carboxylate” is a solid substance . It has a molecular weight of 250.48 . The compound is stored at a temperature of 2-8°C .

Scientific Research Applications

Organic Synthesis: Building Block for Medicinal Chemistry

Methyl 3-bromo-5-chloropyridine-4-carboxylate serves as a versatile building block in organic synthesis. Its halogenated pyridine ring is a valuable intermediate in the construction of complex molecules for medicinal chemistry. The presence of both bromine and chlorine atoms allows for selective functionalization through cross-coupling reactions, such as the Suzuki–Miyaura coupling , which is pivotal in creating new chemical entities for drug development.

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335 . These statements indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-5-chloropyridine-4-carboxylate involves the bromination and chlorination of pyridine followed by esterification of the resulting carboxylic acid.", "Starting Materials": [ "Pyridine", "Bromine", "Chlorine", "Methanol", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Bromination of pyridine with bromine in the presence of sulfuric acid to yield 3-bromo pyridine.", "Step 2: Chlorination of 3-bromo pyridine with chlorine in the presence of sulfuric acid to yield methyl 3-bromo-5-chloropyridine.", "Step 3: Esterification of methyl 3-bromo-5-chloropyridine with methanol and sodium hydroxide to yield methyl 3-bromo-5-chloropyridine-4-carboxylate." ] }

CAS RN

1214361-19-9

Molecular Formula

C7H5BrClNO2

Molecular Weight

250.5

Purity

95

Origin of Product

United States

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